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Compound of Interest

Compound Name: NH-bis(PEG8-OH)

Cat. No.: B15548159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of NH-bis(PEG8-OH), a
homobifunctional polyethylene glycol (PEG) linker, for its application in research and drug

development. This document details the commercially available sources of this reagent, its key

technical specifications, and outlines general methodologies for its use in bioconjugation and

the synthesis of complex molecules like Antibody-Drug Conjugates (ADCs) and Proteolysis

Targeting Chimeras (PROTACs).

Introduction to NH-bis(PEG8-OH)
NH-bis(PEG8-OH) is a branched, monodisperse PEG linker characterized by a central

secondary amine from which two discrete PEG chains of eight ethylene glycol units extend,

each terminating in a primary hydroxyl group. The hydrophilic nature of the PEG chains

enhances the aqueous solubility of the parent molecule and any subsequent conjugates, which

can be advantageous for their pharmacokinetic and pharmacodynamic profiles. The terminal

hydroxyl groups serve as reactive handles for conjugation to various molecules, while the

central secondary amine can also act as a nucleophile.

Commercial Suppliers and Product Specifications
For researchers looking to source NH-bis(PEG8-OH), several commercial suppliers offer this

reagent for research purposes. The table below summarizes the key quantitative data from

prominent suppliers to facilitate easy comparison.
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight
(Da)

Purity
CAS
Number

Storage
Condition

BroadPhar

m
BP-40362

C36H75N

O18
810 >95%

2793446-

59-8
-20°C

MedChem

Express
HY-28009

C36H75N

O18
810

Not

Specified

2793446-

59-8
-20°C

Tebubio BP-40362
Not

Specified

Not

Specified

Not

Specified

2793446-

59-8
-20°C

Note: Data is compiled from publicly available information on supplier websites. Specifications

may vary by batch and are subject to change. Researchers should always consult the

supplier's certificate of analysis for the most accurate and up-to-date information.

Core Applications in Research and Drug
Development
The unique structure of NH-bis(PEG8-OH) makes it a versatile tool in several advanced

research areas:

Bioconjugation: The terminal hydroxyl groups can be activated or modified to react with

various functional groups on proteins, peptides, and other biomolecules.

Antibody-Drug Conjugates (ADCs): This linker can be used to attach cytotoxic payloads to

monoclonal antibodies. The PEG component can help to improve the solubility and stability

of the resulting ADC.

PROTACs: In the development of PROTACs, this linker can bridge the E3 ligase ligand and

the target protein ligand, with the PEG chains providing the necessary spatial orientation and

favorable physicochemical properties.

Surface Modification: The hydroxyl groups can be used to functionalize surfaces, such as

nanoparticles and microarrays, to reduce non-specific binding and improve biocompatibility.
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Experimental Protocols
The following are generalized experimental protocols for the activation of the terminal hydroxyl

groups of NH-bis(PEG8-OH) and subsequent conjugation. These are intended as a starting

point, and optimization will be required for specific applications.

Activation of Terminal Hydroxyl Groups to Carboxylic
Acids
This protocol describes a two-step oxidation to convert the terminal alcohols to carboxylic

acids, creating NH-bis(PEG8-acid).

Materials:

NH-bis(PEG8-OH)

Jones reagent (Chromium trioxide in sulfuric acid) or other suitable oxidizing agent (e.g.,

TEMPO/bleach)

Acetone

Anhydrous sodium sulfate

Appropriate solvents (e.g., Dichloromethane)

Silica gel for column chromatography

Procedure:

Dissolve NH-bis(PEG8-OH) in acetone.

Cool the solution in an ice bath.

Slowly add Jones reagent to the solution with stirring.

Allow the reaction to warm to room temperature and stir for several hours, monitoring by

TLC.
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Quench the reaction by adding isopropanol.

Filter the mixture and concentrate the filtrate under reduced pressure.

Redissolve the residue in an appropriate organic solvent and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

Purify the resulting NH-bis(PEG8-acid) by silica gel column chromatography.

Amide Coupling of Activated Linker to an Amine-
Containing Molecule
This protocol outlines the conjugation of the now-activated NH-bis(PEG8-acid) to a molecule

containing a primary amine (e.g., a protein or a small molecule ligand).

Materials:

NH-bis(PEG8-acid)

N-Hydroxysuccinimide (NHS)

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

Amine-containing molecule of interest

Anhydrous Dimethylformamide (DMF) or other suitable aprotic solvent

Reaction buffer (e.g., PBS, pH 7.4) for biomolecules

Procedure:

Dissolve NH-bis(PEG8-acid) and NHS in anhydrous DMF.

Add DCC or EDC to the solution and stir at room temperature for several hours to form the

NHS ester.
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In a separate vessel, dissolve the amine-containing molecule in an appropriate buffer or

solvent.

Add the activated NHS ester solution to the amine-containing molecule solution.

Allow the reaction to proceed at room temperature for several hours or overnight.

Monitor the reaction progress by an appropriate method (e.g., LC-MS, SDS-PAGE).

Purify the final conjugate using a suitable technique such as size exclusion chromatography,

dialysis, or preparative HPLC.

Visualizations
Logical Workflow for Bioconjugation using NH-
bis(PEG8-OH)
The following diagram illustrates a typical workflow for the activation of NH-bis(PEG8-OH) and

its subsequent conjugation to a target molecule.
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Caption: A logical workflow for the activation and conjugation of NH-bis(PEG8-OH).
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Conceptual Pathway for PROTAC Synthesis
This diagram shows the conceptual role of NH-bis(PEG8-OH) as a linker in the synthesis of a

PROTAC molecule.
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Caption: Conceptual synthesis of a PROTAC using an activated NH-bis(PEG8) linker.

To cite this document: BenchChem. [A Technical Guide to NH-bis(PEG8-OH) for Advanced
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548159#commercial-suppliers-of-nh-bis-peg8-oh-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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